Cas no 75736-66-2 (Cyclohexane,1-(1,1-dimethylethyl)-4-methyl-)

Cyclohexane,1-(1,1-dimethylethyl)-4-methyl- structure
75736-66-2 structure
Product Name:Cyclohexane,1-(1,1-dimethylethyl)-4-methyl-
CAS No:75736-66-2
MF:C11H22
MW:154.292383670807
CID:579939
PubChem ID:232462
Update Time:2025-04-19

Cyclohexane,1-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,1-(1,1-dimethylethyl)-4-methyl-
    • 1-tert-butyl-4-methylcyclohexane
    • 1-(tert-butyl)-4-methylcyclohexane
    • 1-tert-Butyl-4-methyl-cyclohexan
    • 1-tert-butyl-4-methyl-cyclohexane
    • AC1L5NXN
    • AG-J-20784
    • cis-4-tert.-Butyl-1-methyl-cyclohexan
    • Cyclohexane, 1-(1,1-dimethylethyl)-4-methyl-, cis
    • Cyclohexane, 1-(1,1-dimethylethyl)-4-methyl-, trans
    • methyl-4 t-butyl cyclohexane
    • NSC29904
    • trans-4-tert.-Butyl-1-methyl-cyclohexan
    • NSC-29904
    • 75736-66-2
    • p-tert-butyltoluol
    • YCLKWKCHQLIGTA-AOOOYVTPSA-N
    • YCLKWKCHQLIGTA-MGCOHNPYSA-N
    • 1-(1,1-dimethylethyl)-4-methylcyclohexane
    • Cyclohexane, 1-(1,1-dimethylethyl)-4-methyl-
    • 1-tert-Butyl-4-methylcyclohexane #
    • YCLKWKCHQLIGTA-UHFFFAOYSA-N
    • AKOS006274100
    • DTXSID90283128
    • Inchi: 1S/C11H22/c1-9-5-7-10(8-6-9)11(2,3)4/h9-10H,5-8H2,1-4H3
    • InChI Key: YCLKWKCHQLIGTA-UHFFFAOYSA-N
    • SMILES: C1(CCC(C)CC1)C(C)(C)C

Computed Properties

  • Exact Mass: 154.17226
  • Monoisotopic Mass: 154.172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8
  • Boiling Point: 184.2°Cat760mmHg
  • Flash Point: 56.3°C
  • Refractive Index: 1.437
  • PSA: 0
  • LogP: 3.85880
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